Cas no 1220036-41-8 (Ethyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride)

• Product Name: Ethyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride
• CAS No: 1220036-41-8
• MF: C₁₃H₁₈ClNO₃
• MW: 271.739923000336
• CID: 3047343
• PubChem ID: 56830941
• Update Time: 2025-05-20

Ethyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride
• ETHYL 4-(PYRROLIDIN-3-YLOXY)BENZOATE HYDROCHLORIDE
• ethyl4-(pyrrolidin-3-yloxy)benzoatehydrochloride
• 1220036-41-8
• AKOS015848120
• ethyl 4-pyrrolidin-3-yloxybenzoate;hydrochloride

• Inchi： 1S/C13H17NO3.ClH/c1-2-16-13(15)10-3-5-11(6-4-10)17-12-7-8-14-9-12;/h3-6,12,14H,2,7-9H2,1H3;1H
• InChI Key： OEAFGWMSZRMXJW-UHFFFAOYSA-N
• SMILES： O(C1CNCC1)C1C=CC(C(=O)OCC)=CC=1.Cl

Computed Properties

• Exact Mass: 271.0975211g/mol
• Monoisotopic Mass: 271.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on Ethyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride

Ethyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride: A Comprehensive Overview

Ethyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride, a compound with the CAS number 1220036-41-8, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its hydrochloride salt form, has garnered attention due to its structural uniqueness and potential therapeutic applications. The presence of both the benzoate and pyrrolidine moieties in its molecular structure suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The chemical structure of Ethyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride consists of a benzoate ester linked to a pyrrolidine ring, with the hydrochloride salt enhancing its solubility and bioavailability. This structural configuration allows for diverse pharmacological interactions, which have been the focus of numerous studies in recent years. The benzoate moiety is well-known for its role in various pharmaceuticals, often contributing to analgesic, anti-inflammatory, and sedative effects. In contrast, the pyrrolidine ring is frequently associated with compounds that exhibit neurological and cardiovascular activities.

Recent research has highlighted the potential of Ethyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride in addressing neurological disorders. Studies have indicated that the compound may interact with specific neurotransmitter receptors, potentially modulating pathways involved in conditions such as depression and anxiety. The pyrrolidine moiety, in particular, has been identified as a key player in these interactions, suggesting its importance in the compound's pharmacological profile. Further investigations have also explored its potential role in neuroprotection, where it may help mitigate oxidative stress and neuroinflammation.

In addition to its neurological applications, Ethyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride has shown promise in cardiovascular research. Preliminary studies have suggested that the compound may influence vascular tone and blood pressure regulation by interacting with endothelial receptors. This makes it an intriguing candidate for developing treatments targeting hypertension and related cardiovascular diseases. The benzoate component is believed to contribute to these effects by modulating lipid metabolism and improving endothelial function.

The synthesis of Ethyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride involves a series of well-orchestrated chemical reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the formation of the benzoate ester followed by functionalization with the pyrrolidine ring. The introduction of the hydrochloride salt is achieved through acid-base chemistry, ensuring optimal solubility for biological studies. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity levels necessary for pharmaceutical applications.

From a pharmacokinetic perspective, Ethyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride exhibits interesting properties that make it suitable for drug development. Its moderate lipophilicity allows for efficient absorption across biological membranes, while its hydrochloride form enhances solubility in aqueous environments. These characteristics are crucial for achieving therapeutic levels in vivo without compromising bioavailability. Additionally, preliminary metabolic studies suggest that the compound undergoes biotransformation pathways that could be further exploited to develop prodrugs or analogs with improved pharmacokinetic profiles.

The safety profile of Ethyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride is another critical aspect that has been extensively evaluated through preclinical studies. Toxicological assessments have been conducted to determine its acute and chronic toxicity levels, as well as potential side effects. These studies have provided valuable insights into the compound's safety margins and have helped identify necessary dosing regimens to minimize adverse effects. The results from these evaluations are essential for guiding future clinical trials and ensuring patient safety during therapeutic use.

As research continues to unfold, Ethyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride is poised to play a significant role in addressing various health challenges. Its unique structural features and demonstrated biological activities make it a versatile tool for drug discovery and development. Collaborative efforts between academic researchers and pharmaceutical companies are likely to yield novel derivatives with enhanced efficacy and reduced side effects. The integration of computational modeling and high-throughput screening techniques will further accelerate the optimization process, bringing us closer to realizing its full therapeutic potential.

In conclusion, Ethyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride stands out as a promising compound in the realm of pharmaceutical chemistry. Its combination of structural complexity and biological activity positions it as a valuable asset for developing new treatments across multiple therapeutic areas. With ongoing research efforts aimed at elucidating its mechanisms of action and refining its pharmacological properties, this compound holds great promise for improving patient outcomes in the future.